Cas no 1806793-42-9 (3-Amino-5-chloro-4-(difluoromethyl)-2-hydroxypyridine)

• Product Name: 3-Amino-5-chloro-4-(difluoromethyl)-2-hydroxypyridine
• CAS No: 1806793-42-9
• MF: C₆H₅ClF₂N₂O
• MW: 194.566507101059
• CID: 4800619
• Update Time: 2025-06-25

3-Amino-5-chloro-4-(difluoromethyl)-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-chloro-4-(difluoromethyl)-2-hydroxypyridine

• Inchi： 1S/C6H5ClF2N2O/c7-2-1-11-6(12)4(10)3(2)5(8)9/h1,5H,10H2,(H,11,12)
• InChI Key： AUUALVROAZHUFL-UHFFFAOYSA-N
• SMILES： ClC1=CNC(C(=C1C(F)F)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 285
• XLogP3: 0.3
• Topological Polar Surface Area: 55.1

Additional information on 3-Amino-5-chloro-4-(difluoromethyl)-2-hydroxypyridine

Introduction to 3-Amino-5-chloro-4-(difluoromethyl)-2-hydroxypyridine (CAS No. 1806793-42-9)

3-Amino-5-chloro-4-(difluoromethyl)-2-hydroxypyridine (CAS No. 1806793-42-9) is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its pyridine core substituted with an amino group, a chloro group, a difluoromethyl group, and a hydroxyl group, exhibits unique structural and functional properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structural framework of 3-amino-5-chloro-4-(difluoromethyl)-2-hydroxypyridine imparts distinct chemical reactivity, enabling its use in the development of novel therapeutic agents. The presence of the amino group (-NH₂) at the 3-position and the hydroxyl group (-OH) at the 2-position enhances its potential for further functionalization, while the chloro group (-Cl) at the 5-position provides a handle for nucleophilic substitution reactions. The difluoromethyl group (-CF₂) introduces electronic and steric effects that can modulate the pharmacokinetic properties of derivatives.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives, particularly those incorporating fluorinated moieties. The fluorine atoms in 3-amino-5-chloro-4-(difluoromethyl)-2-hydroxypyridine contribute to metabolic stability and binding affinity, which are critical factors in drug design. Several studies have highlighted the role of fluorinated pyridines in enhancing the bioavailability and efficacy of small-molecule drugs.

One of the most compelling aspects of 3-amino-5-chloro-4-(difluoromethyl)-2-hydroxypyridine is its utility as a building block for more complex scaffolds. Researchers have leveraged this compound to synthesize inhibitors targeting various biological pathways. For instance, derivatives of this molecule have been investigated for their potential in inhibiting kinases and other enzymes involved in cancer progression. The combination of structural features such as the amino group, chloro group, difluoromethyl group, and hydroxyl group allows for fine-tuning of binding interactions with biological targets.

Recent advancements in computational chemistry have further enhanced the understanding of how 3-amino-5-chloro-4-(difluoromethyl)-2-hydroxypyridine interacts with biological systems. Molecular docking studies have revealed that this compound can bind to specific pockets on enzymes and receptors with high affinity. These insights have guided the design of more potent derivatives with improved pharmacological profiles.

The synthesis of 3-amino-5-chloro-4-(difluoromethyl)-2-hydroxypyridine involves multi-step organic transformations that highlight its synthetic versatility. The process typically begins with the functionalization of a pyridine precursor, followed by selective introduction of the amino, chloro, difluoromethyl, and hydroxyl groups. Advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions have been employed to achieve high yields and purity.

The pharmaceutical industry has shown particular interest in 3-amino-5-chloro-4-(difluoromethyl)-2-hydroxypyridine due to its potential as a lead compound for drug discovery. Several academic and industrial groups have reported novel derivatives with promising preclinical activity against infectious diseases, inflammatory disorders, and neurodegenerative conditions. The ability to modify different functional groups on this scaffold allows for rapid exploration of diverse chemical space.

From a regulatory perspective, 3-amino-5-chloro-4-(difluoromethyl)-2-hydroxypyridine (CAS No. 1806793-42-9) is subject to standard guidelines for chemical intermediates used in pharmaceutical research. Manufacturers must adhere to stringent quality control measures to ensure consistency and safety during production and handling.

The environmental impact of synthesizing and using 3-amino-5-chloro-4-(difluoromethyl)-2-hydroxypyridine is also an important consideration. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. Sustainable practices such as catalytic processes and solvent recovery systems are being integrated into production workflows.

In conclusion, 3-amino-5-chloro-4-(difluoromethyl)-2-hydroxypyridine represents a significant advancement in medicinal chemistry due to its versatile structural features and potential therapeutic applications. Ongoing research continues to uncover new ways to harness this compound's synthetic utility and pharmacological promise.